![molecular formula C25H26N4O2 B2353790 5-((3,3-diphenylpropyl)amino)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione CAS No. 942007-83-2](/img/structure/B2353790.png)
5-((3,3-diphenylpropyl)amino)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
Description
The compound is a derivative of pyrimidine, which is an aromatic heterocyclic organic compound similar to pyridine . It has a diphenylpropyl group and an amino group attached to it, which could potentially alter its properties and reactivity.
Molecular Structure Analysis
The molecular structure would be based on the pyrimidine ring, which is a six-membered ring with two nitrogen atoms . The additional groups (methyl and diphenylpropylamino) would be attached to this ring.Chemical Reactions Analysis
The reactivity of this compound would depend on the specific groups present. The amino group could potentially participate in acid-base reactions, while the aromatic rings might undergo electrophilic aromatic substitution .Scientific Research Applications
Anti-inflammatory Applications
Pyrimidine derivatives have been studied for their anti-inflammatory effects. For example, novel pyrazolo[4,3-d]pyrimidine analogs were synthesized and assessed for their anti-inflammatory effects in cells .
Anticancer Research
Some pyrrolo[2,3-d]pyrimidine derivatives have shown potential as anticancer agents by inducing cell cycle arrest and apoptosis in cancer cells .
Cell Viability Assays
Pyrimidine derivatives can be used in colorimetric assays like MTT to evaluate cell viability .
Herbicidal Activity
Certain pyrido[2,3-d]pyrimidine derivatives have been reported to display strong weed control properties .
DNA Repair Mechanism Studies
Pyrimidine derivatives have been used to study DNA repair mechanisms due to their inhibition of enzymes like Poly(ADP-ribose) polymerases-1 (PARP-1) .
Pharmaceutical Intermediates
Some pyrimidine compounds are used as intermediates in the synthesis of pharmaceuticals .
properties
IUPAC Name |
5-(3,3-diphenylpropylamino)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N4O2/c1-17-16-27-23-21(24(30)29(3)25(31)28(23)2)22(17)26-15-14-20(18-10-6-4-7-11-18)19-12-8-5-9-13-19/h4-13,16,20H,14-15H2,1-3H3,(H,26,27) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CUKIROYFLISVFX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=C2C(=C1NCCC(C3=CC=CC=C3)C4=CC=CC=C4)C(=O)N(C(=O)N2C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-((3,3-diphenylpropyl)amino)-1,3,6-trimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione | |
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